![molecular formula C24H22N4O4 B4393487 4-nitro-N-{2-[(4-phenyl-1-piperazinyl)carbonyl]phenyl}benzamide](/img/structure/B4393487.png)
4-nitro-N-{2-[(4-phenyl-1-piperazinyl)carbonyl]phenyl}benzamide
Overview
Description
4-nitro-N-{2-[(4-phenyl-1-piperazinyl)carbonyl]phenyl}benzamide, also known as NPC1161B, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications.
Mechanism of Action
The mechanism of action of 4-nitro-N-{2-[(4-phenyl-1-piperazinyl)carbonyl]phenyl}benzamide varies depending on the disease being studied. In cancer research, 4-nitro-N-{2-[(4-phenyl-1-piperazinyl)carbonyl]phenyl}benzamide induces apoptosis by activating the caspase pathway and inhibits cell cycle progression by downregulating cyclin-dependent kinases. In Alzheimer's disease research, 4-nitro-N-{2-[(4-phenyl-1-piperazinyl)carbonyl]phenyl}benzamide inhibits beta-amyloid aggregation by binding to the protein and preventing its self-assembly. In schizophrenia research, 4-nitro-N-{2-[(4-phenyl-1-piperazinyl)carbonyl]phenyl}benzamide modulates dopamine receptor activity by binding to the receptor and altering its conformation.
Biochemical and Physiological Effects:
4-nitro-N-{2-[(4-phenyl-1-piperazinyl)carbonyl]phenyl}benzamide has been shown to have various biochemical and physiological effects depending on the disease being studied. In cancer research, 4-nitro-N-{2-[(4-phenyl-1-piperazinyl)carbonyl]phenyl}benzamide inhibits cell proliferation, induces apoptosis, and blocks cell cycle progression. In Alzheimer's disease research, 4-nitro-N-{2-[(4-phenyl-1-piperazinyl)carbonyl]phenyl}benzamide inhibits beta-amyloid aggregation and reduces neuroinflammation. In schizophrenia research, 4-nitro-N-{2-[(4-phenyl-1-piperazinyl)carbonyl]phenyl}benzamide modulates dopamine receptor activity and reduces psychotic symptoms.
Advantages and Limitations for Lab Experiments
4-nitro-N-{2-[(4-phenyl-1-piperazinyl)carbonyl]phenyl}benzamide has several advantages for lab experiments, including its high potency and selectivity for specific targets. However, 4-nitro-N-{2-[(4-phenyl-1-piperazinyl)carbonyl]phenyl}benzamide also has limitations, including its low solubility and potential toxicity at high concentrations.
Future Directions
There are several future directions for research on 4-nitro-N-{2-[(4-phenyl-1-piperazinyl)carbonyl]phenyl}benzamide, including exploring its potential therapeutic applications in other diseases, optimizing its synthesis method to improve yield and purity, and developing more potent and selective analogs. Additionally, further research is needed to understand the long-term effects and potential toxicity of 4-nitro-N-{2-[(4-phenyl-1-piperazinyl)carbonyl]phenyl}benzamide.
Scientific Research Applications
4-nitro-N-{2-[(4-phenyl-1-piperazinyl)carbonyl]phenyl}benzamide has been studied for its potential therapeutic applications in various diseases, including cancer, Alzheimer's disease, and schizophrenia. In cancer research, 4-nitro-N-{2-[(4-phenyl-1-piperazinyl)carbonyl]phenyl}benzamide has been shown to inhibit the growth of cancer cells by inducing apoptosis and blocking cell cycle progression. In Alzheimer's disease research, 4-nitro-N-{2-[(4-phenyl-1-piperazinyl)carbonyl]phenyl}benzamide has been shown to inhibit the aggregation of beta-amyloid, a protein that forms plaques in the brain and is associated with the disease. In schizophrenia research, 4-nitro-N-{2-[(4-phenyl-1-piperazinyl)carbonyl]phenyl}benzamide has been shown to modulate the activity of dopamine receptors, which are implicated in the disease.
properties
IUPAC Name |
4-nitro-N-[2-(4-phenylpiperazine-1-carbonyl)phenyl]benzamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H22N4O4/c29-23(18-10-12-20(13-11-18)28(31)32)25-22-9-5-4-8-21(22)24(30)27-16-14-26(15-17-27)19-6-2-1-3-7-19/h1-13H,14-17H2,(H,25,29) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GSDMWJCKEIWFKE-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2=CC=CC=C2)C(=O)C3=CC=CC=C3NC(=O)C4=CC=C(C=C4)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H22N4O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
430.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.